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Compound of Interest

Compound Name: 2-Bromo-4-methylhexane

Cat. No.: B13611866

An In-depth Technical Guide to 2-Bromo-4-
methylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylhexane, a chiral
secondary alkyl halide. The document covers its fundamental chemical and physical properties,
stereoisomerism, detailed experimental protocols for its synthesis and subsequent reactions,
and the mechanistic pathways governing its transformations. This information is intended to
support researchers in organic synthesis, medicinal chemistry, and drug development.

Compound Identification and Properties

2-Bromo-4-methylhexane is a halogenated hydrocarbon with the chemical formula C7H1sBr.
[1][2][3] Its structure consists of a hexane backbone with a bromine atom at the second position
and a methyl group at the fourth position.

Table 1: Chemical Identifiers for 2-Bromo-4-methylhexane
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Identifier Value

CAS Number 61653-12-1[1][3]

Molecular Formula C7H1sBr[1][2][3]

IUPAC Name 2-bromo-4-methylhexane[1]
Canonical SMILES CCc(C)cc(o)Br1]4]

NRWCWVSNXYGJCU-UHFFFAOYSA-N[1][2]

InChl Key 4]

Table 2: Physicochemical Properties of 2-Bromo-4-methylhexane

Property Value Notes

Molecular Weight 179.10 g/mol [1][2][3]

XLogP3 3.6 Computed[1][4]

Exact Mass 178.03571 g/mol [1][4]

- , _ Data for isomers like 1-bromo-

Boiling Point Not experimentally reported ) )
4-methylhexane is available.
Data for related compounds is

Density Not experimentally reported available through databases.
[1]

Heavy Atom Count 8 Computed[4]

Rotatable Bond Count 3 Computed[3]

Stereoisomerism

2-Bromo-4-methylhexane possesses two chiral centers at carbons C2 and C4. This gives rise
to four possible stereoisomers: (2R,4R), (2S,4S), (2R,4S), and (2S,4R). The (2R,4R) and
(2S,4S) isomers are one pair of enantiomers, while the (2R,4S) and (2S,4R) isomers form
another enantiomeric pair. The relationship between a member of one pair and a member of
the other pair is diastereomeric.
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Stereoisomeric relationships of 2-Bromo-4-methylhexane.

Synthesis of 2-Bromo-4-methylhexane

The most common laboratory synthesis of 2-Bromo-4-methylhexane involves the bromination
of the corresponding alcohol, 4-methylhexan-2-ol. Reagents such as phosphorus tribromide
(PBrs) or a mixture of hydrobromic and sulfuric acids can be employed. The use of PBrs is
often preferred for secondary alcohols as it minimizes the risk of carbocation rearrangements.

Representative Experimental Protocol: Bromination
using PBrs

Disclaimer: The following is a general procedure for the conversion of a secondary alcohol to a
secondary bromide and should be adapted and optimized for 2-Bromo-4-methylhexane.

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a reflux condenser with a drying tube, place 4-methylhexan-2-ol in a suitable anhydrous
aprotic solvent such as diethyl ether or dichloromethane under an inert atmosphere (e.qg.,
nitrogen or argon). Cool the flask in an ice bath to 0 °C.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b13611866?utm_src=pdf-body-img
https://www.benchchem.com/product/b13611866?utm_src=pdf-body
https://www.benchchem.com/product/b13611866?utm_src=pdf-body
https://www.benchchem.com/product/b13611866?utm_src=pdf-body
https://www.benchchem.com/product/b13611866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13611866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reagent Addition: Slowly add phosphorus tribromide (PBrs, approximately 0.33-0.40 molar
equivalents) dropwise to the stirred solution. Maintain the temperature below 10 °C during
the addition.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for several hours or overnight until the reaction is complete
(monitored by TLC or GC).

Work-up: Carefully pour the reaction mixture over crushed ice. Separate the organic layer
and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,
filter, and remove the solvent by rotary evaporation. The crude product can be purified by
fractional distillation under reduced pressure to yield 2-Bromo-4-methylhexane.
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General experimental workflow for the synthesis of 2-Bromo-4-methylhexane.

Chemical Reactivity and Mechanisms
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As a secondary alkyl halide, 2-Bromo-4-methylhexane can undergo both nucleophilic
substitution (Sn1 and Sn2) and elimination (E1 and E2) reactions. The reaction pathway is
highly dependent on the nature of the nucleophile/base, the solvent, and the temperature.

Nucleophilic Substitution Reactions

The bromine atom serves as a good leaving group, allowing for its displacement by a variety of
nucleophiles.

e Sn2 Mechanism: Favored by strong, non-bulky nucleophiles in polar aprotic solvents (e.qg.,
acetone, DMSO). The reaction proceeds via a backside attack, leading to an inversion of
stereochemistry at the C2 center. The steric hindrance from the alkyl groups on the
secondary carbon can slow the rate of Sn2 reactions compared to primary alkyl halides.

* Snl Mechanism: Favored by weak nucleophiles in polar protic solvents (e.g., water, ethanol).
This pathway involves the formation of a secondary carbocation intermediate, which can
potentially lead to a racemic mixture of products if the starting material is enantiomerically
pure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number and molecular formula of 2-Bromo-4-
methylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13611866#cas-number-and-molecular-formula-of-2-
bromo-4-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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